N-{[(2-chlorophenyl)amino]carbonothioyl}-2-nitrobenzamide

• IUPAC Name: N-[(2-chlorophenyl)carbamothioyl]-2-nitrobenzamide
• InChI: InChI=1S/C14H10ClN3O3S/c15-10-6-2-3-7-11(10)16-14(22)17-13(19)9-5-1-4-8-12(9)18(20)21/h1-8H,(H2,16,17,19,22)
• InChI Key: MUTVUNIZEAIOEO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)NC(=S)NC2=CC=CC=C2Cl)[N+](=O)[O-]
• Molecular Formula: C14H10ClN3O3S
• Molecular Weight: 335.8 g/mol

Description

N-{[(2-chlorophenyl)amino]carbonothioyl}-2-nitrobenzamide, also known as SNB-19, is a chemical compound that has been widely studied for its potential applications in scientific research. This compound belongs to the family of thioamides and nitrobenzamides, which are known for their diverse biological activities.

Mechanism of Action

The mechanism of action of N-{[(2-chlorophenyl)amino]carbonothioyl}-2-nitrobenzamide involves the reaction of the thioamide group with thiols, leading to the formation of a stable adduct. This reaction results in a significant increase in the fluorescence intensity of N-{[(2-chlorophenyl)amino]carbonothioyl}-2-nitrobenzamide, which can be detected using fluorescence spectroscopy.
Biochemical and Physiological Effects:
N-{[(2-chlorophenyl)amino]carbonothioyl}-2-nitrobenzamide has been shown to have a variety of biochemical and physiological effects. It has been demonstrated to inhibit the activity of cysteine proteases, which are involved in a wide range of biological processes. Additionally, N-{[(2-chlorophenyl)amino]carbonothioyl}-2-nitrobenzamide has been shown to induce apoptosis in cancer cells, making it a potential therapeutic agent for cancer treatment.

Advantages and Limitations for Lab Experiments

One of the major advantages of N-{[(2-chlorophenyl)amino]carbonothioyl}-2-nitrobenzamide is its high selectivity for thiols, which makes it a valuable tool for studying thiol-containing biomolecules. However, one of the limitations of N-{[(2-chlorophenyl)amino]carbonothioyl}-2-nitrobenzamide is its low solubility in aqueous solutions, which can make it difficult to work with in certain experimental setups.

Future Directions

There are several future directions for research on N-{[(2-chlorophenyl)amino]carbonothioyl}-2-nitrobenzamide. One area of research is the development of more soluble derivatives of N-{[(2-chlorophenyl)amino]carbonothioyl}-2-nitrobenzamide that can be used in aqueous solutions. Additionally, there is potential for the development of N-{[(2-chlorophenyl)amino]carbonothioyl}-2-nitrobenzamide-based therapeutics for the treatment of cancer and other diseases. Finally, further research is needed to fully understand the mechanism of action of N-{[(2-chlorophenyl)amino]carbonothioyl}-2-nitrobenzamide and its potential applications in scientific research.

Synthesis Methods

The synthesis of N-{[(2-chlorophenyl)amino]carbonothioyl}-2-nitrobenzamide involves the reaction of 2-nitrobenzoyl chloride with 2-chloroaniline in the presence of potassium carbonate and carbon disulfide. The resulting product is then purified through recrystallization to obtain pure N-{[(2-chlorophenyl)amino]carbonothioyl}-2-nitrobenzamide.

Scientific Research Applications

N-{[(2-chlorophenyl)amino]carbonothioyl}-2-nitrobenzamide has been extensively studied for its potential applications in scientific research. One of the major areas of research is its use as a fluorescent probe for the detection of thiols in biological systems. N-{[(2-chlorophenyl)amino]carbonothioyl}-2-nitrobenzamide has been shown to selectively react with thiols and produce a strong fluorescence signal, making it a valuable tool for studying thiol-containing biomolecules.